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Introduction

OX40 (CD134), a member of the tumor necrosis factor receptor (TNFR) superfamily, is a critical
costimulatory molecule predominantly expressed on activated CD4+ and CD8+ T cells.[1][2] Its
ligand, OX40L, is expressed on antigen-presenting cells (APCs). The interaction between
0OX40 and OX40L provides a crucial survival signal to T cells, leading to enhanced proliferation,
cytokine production, and the formation of memory T cells.[3][4] Agonistic anti-OX40 antibodies
have been shown to mimic the effect of OX40L, promoting T cell expansion and effector
function, making them valuable tools in immunotherapy research.[5][6]

The Anti-Mouse OX40 (LALA-PG) is an agonistic monoclonal antibody that specifically binds to
mouse OX40. This antibody incorporates a LALA-PG mutation in the Fc region, which
abrogates its binding to Fcy receptors (FcyRs).[7][8][9] This feature is critical for in vitro and in
vivo studies where Fc-mediated effector functions, such as antibody-dependent cell-mediated
cytotoxicity (ADCC), are undesirable, ensuring that the observed effects are solely due to the
agonistic activity on the OX40 receptor.[8][10]
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This application note provides a detailed protocol for utilizing Anti-Mouse OX40 (LALA-PG) to
induce T cell proliferation in vitro.

Product Specifications
Feature Specification
Target Mouse OX40 (CD134)
Isotype Mouse 1gG2a, K
Mutation LALA-PG
Functionality Agonistic, Fc-silent
o In vitro T cell proliferation and activation assays,
Applications o ]
in vivo T cell expansion
Formulation Liquid solution in PBS, pH 7.0
Purity >95% by SDS-PAGE

Mechanism of Action

Upon binding to OX40 on the surface of activated T cells, Anti-Mouse OX40 (LALA-PG) mimics
the natural ligand OX40L, leading to the clustering of OX40 receptors.[1] This clustering
initiates a downstream signaling cascade involving TNF receptor-associated factors (TRAFSs),
particularly TRAF2 and TRAF5.[1][2] The recruitment of TRAFs activates key signaling
pathways, including NF-kB and PI3K/Akt.[1][4]

Activation of these pathways results in the upregulation of anti-apoptotic proteins such as Bcl-2
and Bcl-xL, and cell cycle regulators, which collectively promote T cell survival, proliferation,
and cytokine production.[2][4]

Key Applications
e Invitro T cell proliferation assays: To assess the dose-dependent effect of OX40 stimulation

on the proliferation of purified T cells or peripheral blood mononuclear cells (PBMCs).

» T cell activation studies: To investigate the upregulation of activation markers (e.g., CD25,
CD69) and cytokine production (e.g., IL-2, IFN-y) following OX40 engagement.
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 In vivo models of immunotherapy: To study the impact of OX40 agonism on anti-tumor
immunity and T cell memory formation.

Quantitative Data Summary

The following table summarizes representative data from in vitro T cell proliferation assays
using agonistic anti-OX40 antibodies.

Fold Increase Cytokine

Stimulation Anti-OX40 ] ) . ]
Cell Type . . in Proliferation  Production
Conditions Concentration
(vs. Control) (Fold Increase)
Mouse CD4+ T Plate-bound anti-
10 pg/mL 25-40 IL-2: 3-5 fold
cells CD3 (1 pg/mL)
Mouse Soluble anti-CD3
5 pg/mL 2.0-35 IFN-y: 2-4 fold
Splenocytes (0.5 pg/mL)
OT-1CD8+ T Peptide antigen Granzyme B:
10 pg/mL 3.0-5.0
cells (gp100) 2.5-fold

Note: These are representative values and actual results may vary depending on the
experimental setup, cell donor, and specific reagents used.

Protocols
In Vitro T Cell Proliferation Assay Using Anti-Mouse
0OX40 (LALA-PG)

This protocol describes a method for measuring the proliferation of mouse T cells in response
to stimulation with Anti-Mouse OX40 (LALA-PG) in combination with a primary T cell receptor
(TCR) signal.

Materials
e Anti-Mouse OX40 (LALA-PG)

e Anti-Mouse CD3¢ antibody (e.g., clone 145-2C11)
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» Mouse splenocytes or purified CD4+/CD8+ T cells

e Complete RPMI-1640 medium (supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL
penicillin, 100 pg/mL streptomycin, and 50 uM 2-mercaptoethanol)

o 96-well flat-bottom tissue culture plates
o Cell proliferation dye (e.g., CFSE or CellTrace™ Violet) or [2H]-thymidine
o Flow cytometer or liquid scintillation counter

Sterile PBS

Experimental Workflow Diagram
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Experimental Workflow: T Cell Proliferation Assay
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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